Cas no 2172194-04-4 (2-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172194-04-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6052248
• PubChem ID: 165515223
• Update Time: 2025-05-20

2-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• 2172194-04-4
• EN300-1529528
• 2-ethyl-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-25-23(27(32)33)15-17-30(25)26(31)14-4-3-9-16-29-28(34)35-18-24-21-12-7-5-10-19(21)20-11-6-8-13-22(20)24/h5-8,10-13,23-25H,2-4,9,14-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： BSZXQHYTSRSQQZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid

Introduction to 2-Ethyl-1-6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172194-04-4)

2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid (CAS No. 2172194-04-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine ring, which contribute to its potential applications in drug development and synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid makes it an ideal candidate for the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The pyrrolidine ring, another key structural element, is known for its conformational flexibility and ability to form stable secondary structures. This property is particularly valuable in the design of bioactive molecules that can mimic natural peptides or proteins. The combination of the Fmoc protecting group and the pyrrolidine ring in this compound provides a robust platform for the creation of molecules with enhanced biological activity and stability.

Recent studies have highlighted the potential of 2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers at the University of California, San Francisco, investigated the use of this compound as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. The study found that derivatives of 2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid were effective in disrupting specific PPIs, opening new avenues for drug discovery.

The synthesis of 2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid involves several steps, including the formation of the Fmoc protecting group, the construction of the pyrrolidine ring, and the attachment of the hexanoyl moiety. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis have been employed to optimize the yield and purity of this compound.

The physical and chemical properties of 2-Ethyl-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 500 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug screening protocols.

In terms of safety and handling, it is important to note that while 2-Ethyl-1-6-{(9H-fluoren)-9-yloxycarbonylamino}hexanoylpyrrolidine)-3-carboxylic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to prevent skin contact and inhalation.

The future prospects for 2-Ethyl-{(9H-fluoren)-9-yloxycarbonylamino}hexanoylpyrrolidine)-3-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening methods. Additionally, efforts are being made to develop scalable synthetic routes to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 2-Ethyl-{(9H-fluoren)-9-yloxycarbonylamino}hexanoylpyrrolidine)-3-carboxylic acid (CAS No. 2172194-04-4) represents a valuable tool in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting area of study for scientists and researchers working towards the development of novel therapeutic agents.